Cas no 73-67-6 ((4-Amino-2-methyl-5-pyrimidinyl)methanol(Toxopyrimidine))

(4-Amino-2-methyl-5-pyrimidinyl)methanol(Toxopyrimidine) structure
73-67-6 structure
Product Name:(4-Amino-2-methyl-5-pyrimidinyl)methanol(Toxopyrimidine)
CAS No:73-67-6
MF:C6H9N3O
MW:139.155160665512
MDL:MFCD00849239
CID:565671
PubChem ID:253661558
Update Time:2025-04-19

(4-Amino-2-methyl-5-pyrimidinyl)methanol(Toxopyrimidine) Chemical and Physical Properties

Names and Identifiers

    • (4-Amino-2-methyl-5-pyrimidinyl)methanol
    • 4-Amino-2-methyl-5-pyrimidinemethanol
    • (4-​Amino-​2-​methyl-​5-​pyrimidinyl)​methanol (Toxopyrimidine)
    • (4-amino-2-methylpyrimidin-5-yl)methanol
    • 4-Amino-5-Hydroxymethyl-2-methylpyrimidine
    • 5-Pyrimidinemethanol, 4-amino-2-methyl-
    • Toxopyrimidine
    • pyramin
    • Atoxopyrimidine
    • Pyrazan
    • OMPM
    • Oxymethylpyrimidine
    • Pyramine (VAN)
    • Pyramin (VAN)
    • 2-Methyl-4-amino-5-hydroxymethylpyrimidine
    • hydroxymethylpyrimidine
    • 2-M-4-A-5-Hmp
    • Oprea1_032125
    • Pyramine (thiamine metabolite)
    • 4-amino-2-methyl-5-hydroxymethylpyri
    • 4amino-5-hydroxymethyl-2-methylpyrimidine
    • BBV-00026439
    • UNII-G62V17J09J
    • SB57336
    • CHEBI:16892
    • 2-Methyl-4-amino-5-(hydroxymethyl)pyrimidine
    • 5-Pyrimidinemethanol,4-amino-2-methyl-
    • TXP
    • 73-67-6
    • C01279
    • AKOS002676258
    • Q27093111
    • NSC-28247
    • EC-000.1414
    • 5-Pyrimidinemethanol, 4-amino-2-methyl- (8CI)(9CI)
    • A19113
    • NSC28247
    • 4-amino-2-methyl-5-hydroxymethylpyrimidine
    • EN300-135390
    • NS00068403
    • PD008215
    • NChemBio.2007.13-comp6
    • DS-11140
    • DB02022
    • FT-0647258
    • CS-W006265
    • PYRAMINE [VAN]
    • ZINC00895559
    • Z1198155379
    • VUTBELPREDJDDH-UHFFFAOYSA-N
    • TOXOPYRIMIDINE [MI]
    • (4-Amino-2-methyl-pyrimidin-5-yl)methanol
    • NSC 28247
    • DTXSID80223275
    • G62V17J09J
    • HMH
    • CHEMBL1233354
    • J-501348
    • pyramine
    • SCHEMBL479344
    • 2-methyl-4-amino-5-hydroxylmethylpyrimidine
    • MFCD00849239
    • (4-?Amino-?2-?methyl-?5-?pyrimidinyl)?methanol(Toxopyrimidine)
    • 6-amino-5-hydroxymethyl-2-methylpyrimidine
    • AMY15845
    • (4-Amino-2-methyl-pyrimidin-5-yl)-methanol
    • 5-Pyrimidinemethanol, 4-amino-2-methyl-(8CI)(9CI)
    • 5-Pyrimidinemethanol, 4-amino-2-methyl-(8CI)
    • HMP CPD
    • DTXCID80145766
    • 4-A-2-MEP
    • A2730
    • BBL100129
    • DB-005507
    • STK374214
    • (4-Amino-2-methyl-5-pyrimidinyl)methanol(Toxopyrimidine)
    • MDL: MFCD00849239
    • Inchi: 1S/C6H9N3O/c1-4-8-2-5(3-10)6(7)9-4/h2,10H,3H2,1H3,(H2,7,8,9)
    • InChI Key: VUTBELPREDJDDH-UHFFFAOYSA-N
    • SMILES: OCC1=CN=C(C)N=C1N

Computed Properties

  • Exact Mass: 139.07500
  • Monoisotopic Mass: 139.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.1
  • Topological Polar Surface Area: 72

Experimental Properties

  • Melting Point: 195.0 to 199.0 deg-C
  • PSA: 72.03000
  • LogP: 0.44070
  • Merck: 9561

(4-Amino-2-methyl-5-pyrimidinyl)methanol(Toxopyrimidine) Security Information

(4-Amino-2-methyl-5-pyrimidinyl)methanol(Toxopyrimidine) Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-Amino-2-methyl-5-pyrimidinyl)methanol(Toxopyrimidine) Pricemore >>

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